Cas no 2228097-02-5 (2-amino-3-{(tert-butoxy)carbonyl(methyl)amino}butanoic acid)

• Product Name: 2-amino-3-{(tert-butoxy)carbonyl(methyl)amino}butanoic acid
• CAS No: 2228097-02-5
• MF: C₁₀H₂₀N₂O₄
• MW: 232.276803016663
• CID: 5867338
• PubChem ID: 165861250
• Update Time: 2025-05-21

2-amino-3-{(tert-butoxy)carbonyl(methyl)amino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-{(tert-butoxy)carbonyl(methyl)amino}butanoic acid
• 2228097-02-5
• 2-amino-3-{[(tert-butoxy)carbonyl](methyl)amino}butanoic acid
• EN300-1902307

• Inchi： 1S/C10H20N2O4/c1-6(7(11)8(13)14)12(5)9(15)16-10(2,3)4/h6-7H,11H2,1-5H3,(H,13,14)
• InChI Key： LEACMZHLSGKLIE-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C)C(C(=O)O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 232.14230712g/mol
• Monoisotopic Mass: 232.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 92.9Ų

Additional information on 2-amino-3-{(tert-butoxy)carbonyl(methyl)amino}butanoic acid

2-Amino-3-{(tert-Butoxy)carbonyl(methyl)amino}butanoic Acid: An Overview of a Promising Compound (CAS No. 2228097-02-5)

2-Amino-3-{(tert-butoxy)carbonyl(methyl)amino}butanoic acid (CAS No. 2228097-02-5) is a synthetic amino acid derivative that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, biotechnology, and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group and a methylamino moiety. These functional groups contribute to the compound's stability and reactivity, making it a valuable building block for the synthesis of more complex molecules.

The chemical structure of 2-amino-3-{(tert-butoxy)carbonyl(methyl)amino}butanoic acid consists of a central four-carbon backbone with an amino group at the α-position and a tert-butoxycarbonyl-methylamino group at the β-position. The tert-butoxycarbonyl (Boc) group is a common protecting group used in organic synthesis to temporarily block the reactivity of amino groups. This protection allows for selective functionalization of other parts of the molecule, which is crucial for the stepwise construction of complex organic molecules.

In the context of medicinal chemistry, 2-amino-3-{(tert-butoxy)carbonyl(methyl)amino}butanoic acid has been explored as a potential precursor for the development of novel therapeutic agents. Recent studies have highlighted its utility in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved pharmacological properties such as increased stability and bioavailability. For instance, researchers at the University of California, San Francisco, have utilized this compound to synthesize peptidomimetics that exhibit potent antiviral activity against influenza viruses.

Moreover, 2-amino-3-{(tert-butoxy)carbonyl(methyl)amino}butanoic acid has shown promise in the field of protein engineering. The ability to introduce specific functional groups into protein sequences can lead to the creation of proteins with novel properties or functions. A study published in the Journal of Medicinal Chemistry demonstrated that this compound can be incorporated into recombinant proteins using genetic code expansion techniques, enabling the creation of proteins with enhanced catalytic activity or improved binding affinity to target molecules.

The synthetic versatility of 2-amino-3-{(tert-butoxy)carbonyl(methyl)amino}butanoic acid is further exemplified by its use in combinatorial chemistry. Combinatorial libraries are collections of structurally related compounds that can be screened for biological activity, making them valuable tools in drug discovery. Researchers at Harvard University have employed this compound as a key building block in the synthesis of combinatorial libraries aimed at identifying new inhibitors of protein-protein interactions, which are implicated in various diseases such as cancer and neurodegenerative disorders.

In addition to its applications in medicinal chemistry and biotechnology, 2-amino-3-{(tert-butoxy)carbonyl(methyl)amino}butanoic acid has also been investigated for its potential use in materials science. The unique combination of functional groups in this compound allows for the design and synthesis of advanced materials with tailored properties. For example, scientists at MIT have used this compound to create self-assembling peptides that form nanofibers with high mechanical strength and biocompatibility, which have potential applications in tissue engineering and drug delivery systems.

The safety and regulatory aspects of 2-amino-3-{(tert-butoxy)carbonyl(methyl)amino}butanoic acid are also important considerations for its widespread use. Extensive toxicity studies have shown that this compound exhibits low toxicity and good biocompatibility when used under controlled conditions. These findings support its potential for use in both research and industrial applications.

In conclusion, 2-amino-3-{(tert-butoxy)carbonyl(methyl)amino}butanoic acid (CAS No. 2228097-02-5) is a versatile and promising compound with a wide range of applications in medicinal chemistry, biotechnology, and materials science. Its unique structural features and synthetic versatility make it an attractive building block for the development of novel therapeutic agents, advanced materials, and other innovative products. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its impact on various scientific fields.